REACTION_CXSMILES
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[C:1]1([CH:7]2[O:12][CH2:11][CH2:10][NH:9][CH2:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C:13]1([CH2:19][CH2:20][C:21](Cl)=[O:22])[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.C(N(CC)CC)C>ClCCl>[C:13]1([CH2:19][CH2:20][C:21]([N:9]2[CH2:10][CH2:11][O:12][CH:7]([C:1]3[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=3)[CH2:8]2)=[O:22])[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1
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Name
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Quantity
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326 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C1CNCCO1
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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421.5 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CCC(=O)Cl
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Name
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Quantity
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417 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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ClCCl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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After stirring for 6 hours at room temperature the reaction mixture
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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WASH
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Details
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The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine
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Type
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DRY_WITH_MATERIAL
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Details
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After drying over Na2SO4, dichloromethane
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Type
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CUSTOM
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Details
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is removed in vacuo
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Type
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CUSTOM
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Details
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the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:4)
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Type
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ADDITION
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Details
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The fractions containing 3-phenyl-1-(2-phenylmorpholin-4-yl)propan-1-one
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Type
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CUSTOM
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Details
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are collected
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Type
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CUSTOM
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Details
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the solvent is removed in vacuo
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Reaction Time |
6 h |
Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)CCC(=O)N1CC(OCC1)C1=CC=CC=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 528 mg | |
YIELD: CALCULATEDPERCENTYIELD | 89.4% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |